Cas no 83443-01-0 (4H-tetrazolo[5,1-c][1,4]benzothiazine)

• Product name: 4H-tetrazolo[5,1-c][1,4]benzothiazine
• CAS No: 83443-01-0
• MF: C₈H₆N₄S
• MW: 190.22504
• CID: 1808306
• PubChem ID: 3068434

4H-tetrazolo[5,1-c][1,4]benzothiazine Chemical and Physical Properties

Names and Identifiers

• 4H-tetrazolo[5,1-c][1,4]benzothiazine
• DTXSID50232354
• 4H-Tetrazolo(5,1-c)(1,4)benzothiazine
• 83443-01-0
• BRN 4184984

• Inchi： InChI=1S/C8H6N4S/c1-2-4-7-6(3-1)12-8(5-13-7)9-10-11-12/h1-4H,5H2
• InChI Key： PJSJLNZVYALOIF-UHFFFAOYSA-N
• SMILES： C1C2=NN=NN2C3=CC=CC=C3S1

Computed Properties

• Exact Mass: 190.03131738g/mol
• Monoisotopic Mass: 190.03131738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.9Ų
• XLogP3: 1.3